Cas no 474922-22-0 (DSPE-PEG2000 Maleimide)

DSPE-PEG2000 Maleimide is a functionalized phospholipid-polyethylene glycol conjugate, widely used in nanomaterial and drug delivery applications. The DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine) moiety provides lipid bilayer anchoring capabilities, while the PEG2000 spacer enhances solubility and reduces immunogenicity. The maleimide group enables selective thiol-reactive conjugation, facilitating covalent attachment to peptides, proteins, or other biomolecules containing free sulfhydryl groups. This product is particularly valuable for constructing targeted liposomes, micelles, or nanoparticles due to its stable amide linkage and biocompatibility. Its well-defined molecular weight (PEG2000) ensures consistent performance in bioconjugation and surface modification. Suitable for controlled drug delivery, diagnostic imaging, and biomedical research requiring site-specific labeling or functionalization.
DSPE-PEG2000 Maleimide structure
DSPE-PEG2000 Maleimide structure
Product Name:DSPE-PEG2000 Maleimide
CAS No:474922-22-0
MF:(C2H4O)nC51H92N3O13P.H3N
MW:1047.3
CID:4551549
PubChem ID:156594503
Update Time:2025-05-19

DSPE-PEG2000 Maleimide Chemical and Physical Properties

Names and Identifiers

    • 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[maleimide(polyethylene glycol)-2000] (ammonium salt)
    • DSPE-PEG-Mal
    • 474922-22-0
    • DSPE-PEG(2000)-MAL
    • azane;[3-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxycarbonylamino]ethoxy-hydroxyphosphoryl]oxy-2-octadecanoyloxypropyl] octadecanoate
    • DSPE-PEG(2000) Maleimide
    • DSPE-PEG2000-MAL
    • DSPE-PEG2000 Maleimide
    • Inchi: InChI=1S/C53H96N3O14P.H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-51(60)67-45-47(70-52(61)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)46-69-71(63,64)68-42-39-55-53(62)66-44-43-65-41-38-54-48(57)37-40-56-49(58)35-36-50(56)59;/h35-36,47H,3-34,37-46H2,1-2H3,(H,54,57)(H,55,62)(H,63,64);1H3
    • InChI Key: HMLYGTOVHVFLDS-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCCNC(=O)OCCOCCNC(=O)CCN1C(=O)C=CC1=O)OC(=O)CCCCCCCCCCCCCCCCC.N

Computed Properties

  • Exact Mass: 1046.68954084g/mol
  • Monoisotopic Mass: 1046.68954084g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 72
  • Rotatable Bond Count: 54
  • Complexity: 1470
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 223Ų

Experimental Properties

  • Color/Form: 10 mg/mL (880126C-25mg)
    25 mg/mL (880126C-100mg)
    25 mg/mL (880126C-50mg)

DSPE-PEG2000 Maleimide Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:−20°C

DSPE-PEG2000 Maleimide Pricemore >>

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Additional information on DSPE-PEG2000 Maleimide

DSPE-PEG2000 Maleimide: A Comprehensive Overview

DSPE-PEG2000 Maleimide is a versatile and innovative compound that has garnered significant attention in the fields of drug delivery, bioconjugation, and nanotechnology. With its unique structure and functional properties, this compound has become a cornerstone in the development of advanced therapeutic and diagnostic agents. In this article, we will delve into the chemical composition, applications, and recent advancements associated with DSPE-PEG2000 Maleimide, providing a comprehensive understanding of its role in modern biomedical research.

The chemical structure of DSPE-PEG2000 Maleimide is a testament to its functionality. Derived from distearyl phosphatidylethanolamine (DSPE), this compound is coupled with a polyethylene glycol (PEG) chain of 2000 Daltons and a maleimide group. The PEG moiety is renowned for its biocompatibility and ability to enhance circulation time in biological systems, making it an ideal component for drug delivery systems. The maleimide group, on the other hand, serves as a reactive site for conjugation with thiol-containing molecules, such as proteins or peptides. This dual functionality makes DSPE-PEG2000 Maleimide a valuable tool in the creation of targeted drug delivery systems and bioconjugates.

One of the most promising applications of DSPE-PEG2000 Maleimide lies in its use as a lipid anchor in lipid-polymer hybrid nanoparticles (LPHs). These nanoparticles combine the advantages of liposomes and polymeric nanoparticles, offering enhanced stability, prolonged circulation time, and improved targeting capabilities. Recent studies have demonstrated that DSPE-PEG2000 Maleimide can be effectively utilized to stabilize lipid-polymer hybrids, ensuring their structural integrity during formulation and administration. This advancement has significant implications for the development of next-generation cancer therapeutics, where precise drug delivery is critical.

In addition to its role in nanoparticle stabilization, DSPE-PEG2000 Maleimide has found extensive use in bioconjugation technologies. The maleimide group facilitates the covalent attachment of various biomolecules, enabling the creation of customized therapeutic agents. For instance, researchers have employed DSPE-PEG2000 Maleimide to develop antibody-drug conjugates (ADCs) that target specific cancer cells with high precision. These ADCs leverage the targeting capabilities of antibodies while utilizing the maleimide group to attach cytotoxic drugs, resulting in enhanced efficacy and reduced systemic toxicity.

The integration of DSPE-PEG200Male into vaccine development is another area that has seen remarkable progress. Vaccines often require adjuvants to enhance immune response, and lipid-based adjuvants have emerged as a powerful tool in this regard. By incorporating DSPE-PEG2Male, researchers can create lipid nanoparticles (LNPs) that not only stabilize vaccine antigens but also enhance their immunogenicity. Recent studies have highlighted the potential of these LNPs in developing vaccines against infectious diseases such as influenza and COVID-19.

The versatility of DSPE-Maleamide extends beyond therapeutic applications into diagnostic tools as well. Its ability to conjugate with imaging agents makes it an invaluable component in the development of contrast agents for magnetic resonance imaging (MRI) and fluorescence-based imaging techniques. By attaching imaging probes to DSPE-Maleamide, researchers can create targeted imaging agents that provide real-time visualization of disease progression and treatment response.

Recent advancements in nanotechnology have further expanded the potential of DSPE-Maleamide. Scientists are now exploring its use in stimuli-responsive drug delivery systems that release drugs in response to specific environmental cues such as pH changes or temperature variations. These systems hold immense promise for treating diseases where localized drug delivery is essential, such as inflammation or tissue engineering applications.

In conclusion, DSPE-Maleamide stands at the forefront of biomedical innovation, offering unparalleled opportunities for advancing drug delivery systems, bioconjugation technologies, and diagnostic tools. Its unique chemical properties and versatile functionality make it an indispensable compound in contemporary research and development efforts.

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